Cas no 941932-21-4 (N'-2-(dimethylamino)-2-phenylethyl-N-(2-methylquinolin-4-yl)ethanediamide)

• Product Name: N'-2-(dimethylamino)-2-phenylethyl-N-(2-methylquinolin-4-yl)ethanediamide
• CAS No: 941932-21-4
• MF: C₂₂H₂₄N₄O₂
• MW: 376.451564788818
• CID: 5460323
• Update Time: 2025-06-08

N'-2-(dimethylamino)-2-phenylethyl-N-(2-methylquinolin-4-yl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[2-(dimethylamino)-2-phenylethyl]-N-(2-methylquinolin-4-yl)ethanediamide
• N1-(2-(dimethylamino)-2-phenylethyl)-N2-(2-methylquinolin-4-yl)oxalamide
• VU0504492-1
• N-[2-(dimethylamino)-2-phenylethyl]-N'-(2-methylquinolin-4-yl)oxamide
• N'-2-(dimethylamino)-2-phenylethyl-N-(2-methylquinolin-4-yl)ethanediamide

• Inchi： 1S/C22H24N4O2/c1-15-13-19(17-11-7-8-12-18(17)24-15)25-22(28)21(27)23-14-20(26(2)3)16-9-5-4-6-10-16/h4-13,20H,14H2,1-3H3,(H,23,27)(H,24,25,28)
• InChI Key： FKQJDXLRLBAQJX-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=C(C)N=C2C=CC=CC=12)=O)NCC(C1C=CC=CC=1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 533
• XLogP3: 3
• Topological Polar Surface Area: 74.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-2-(dimethylamino)-2-phenylethyl-N-(2-methylquinolin-4-yl)ethanediamide

Comprehensive Overview of N'-2-(dimethylamino)-2-phenylethyl-N-(2-methylquinolin-4-yl)ethanediamide (CAS No. 941932-21-4)

N'-2-(dimethylamino)-2-phenylethyl-N-(2-methylquinolin-4-yl)ethanediamide, identified by its CAS number 941932-21-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its intricate molecular structure, is often explored for its potential applications in drug discovery and development. The presence of both dimethylamino and quinolinyl moieties in its structure makes it a subject of interest for researchers investigating novel therapeutic agents.

In recent years, the demand for N'-2-(dimethylamino)-2-phenylethyl-N-(2-methylquinolin-4-yl)ethanediamide has surged due to its potential role in targeting specific biological pathways. Researchers are particularly intrigued by its ability to interact with enzymes and receptors, which could pave the way for new treatments for various conditions. The compound's CAS 941932-21-4 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

One of the key reasons behind the popularity of CAS 941932-21-4 is its structural versatility. The dimethylamino group contributes to its solubility and bioavailability, while the quinolinyl component enhances its binding affinity to certain proteins. This dual functionality makes it a valuable candidate for medicinal chemistry projects. Moreover, the compound's stability under various conditions adds to its appeal for laboratory use.

From an SEO perspective, terms like "N'-2-(dimethylamino)-2-phenylethyl-N-(2-methylquinolin-4-yl)ethanediamide supplier" and "CAS 941932-21-4 applications" are frequently queried, indicating a strong market interest. Researchers and suppliers alike are keen to understand its synthesis, purity, and potential uses. The compound's unique properties also make it a topic of discussion in forums dedicated to organic synthesis and pharmaceutical innovation.

Another aspect driving interest in N'-2-(dimethylamino)-2-phenylethyl-N-(2-methylquinolin-4-yl)ethanediamide is its compatibility with modern analytical techniques. Advanced methods such as HPLC and NMR spectroscopy are often employed to characterize its purity and structure. This aligns with the broader trend of leveraging cutting-edge technology to study complex molecules, a topic frequently searched by professionals in the field.

In conclusion, CAS 941932-21-4 represents a fascinating area of study with promising applications. Its combination of dimethylamino and quinolinyl groups, along with its potential in drug development, ensures its continued relevance in scientific research. As the demand for innovative compounds grows, N'-2-(dimethylamino)-2-phenylethyl-N-(2-methylquinolin-4-yl)ethanediamide is poised to remain a key player in the field.